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Compound of Interest |

Compound Name: Propyl(pyrimidin-5-ylmethyl)amine
CAS No.: 1275458-06-4
Cat. No.: B3096257
Get Quote
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The pyrimidine ring is a fundamental heterocyclic motif that forms the backbone of essential
biomolecules, including the nucleobases cytosine, thymine, and uracil, which are integral to the
structure and function of DNA and RNA.[1] This prevalence in nature has made the pyrimidine
scaffold a privileged structure in medicinal chemistry, with its derivatives exhibiting a vast array
of pharmacological activities.[2][3] Pyrimidine-containing drugs are utilized as antimicrobial,
antineoplastic, and antiviral agents, underscoring the versatility of this chemical core in
targeting various biological pathways.[2][4] The exploration of novel pyrimidine derivatives
remains a vibrant area of research, aimed at the development of new therapeutic agents with
improved efficacy and selectivity.[1]

Chemical Identification and Properties of N-
(Pyrimidin-5-ylmethyl)pyridin-2-amine

N-(Pyrimidin-5-yImethyl)pyridin-2-amine is a heterocyclic compound featuring a pyrimidine ring
linked to a pyridine ring via a methylamine bridge.[5][6] This structural arrangement provides a
unique three-dimensional conformation and a distribution of hydrogen bond donors and
acceptors that can facilitate interactions with biological macromolecules.[5]
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Identifier Value Source
CAS Number 1383916-51-5 [71,
Molecular Formula C1oH10N4 [6], [7]
Molecular Weight 186.21 g/mol [6], [7]
Physical Form Solid

SMILES C1=CC=NC(=C1)NCC2=CN= 6]

CN=C2

DBHFICNYODFKBO-
InChliKey [6]
UHFFFAOYSA-N

Synthesis Protocol: Reductive Amination

The primary synthetic route to N-(Pyrimidin-5-ylmethyl)pyridin-2-amine is through reductive
amination.[5] This robust and versatile method involves the reaction of pyrimidine-5-
carbaldehyde with a primary amine, in this case, 2-aminopyridine, to form an intermediate
imine (Schiff base), which is then reduced to the corresponding secondary amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Introduction: The Pyrimidine Scaffold in Drug
Discovery]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3096257/docs#introduction-the-pyrimidine-scaffold-
in-drug-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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